Cas no 2768657-67-4 (1,8-dihydroxy-3-(hydroxymethyl-d2)anthracene-9,10-dione-2,4,5,6,7-d5)

• Product Name: 1,8-dihydroxy-3-(hydroxymethyl-d2)anthracene-9,10-dione-2,4,5,6,7-d5
• CAS No: 2768657-67-4
• MF: C₁₅H₁₀O₅
• MW: 277.280036449432
• CID: 6826924
• PubChem ID: 172403659
• Update Time: 2025-02-19

1,8-dihydroxy-3-(hydroxymethyl-d2)anthracene-9,10-dione-2,4,5,6,7-d5 Chemical and Physical Properties

Names and Identifiers

• 2768657-67-4
• CS-25142
• 1,8-dihydroxy-3-(hydroxymethyl-d2)anthracene-9,10-dione-2,4,5,6,7-d5

• Inchi： 1S/C15H10O5/c16-6-7-4-9-13(11(18)5-7)15(20)12-8(14(9)19)2-1-3-10(12)17/h1-5,16-17,20H,6H2/i1D,2D,3D,4D,5D,6D2
• InChI Key： NXJQXIHDLQIKNX-XZJKGWKKSA-N
• SMILES： OC1C2C(=C([2H])C([2H])=C([2H])C=2C(C2=C([2H])C(C([2H])([2H])O)=C([2H])C(C2=1)=O)=O)O

Computed Properties

• Exact Mass: 277.09676064Da
• Monoisotopic Mass: 277.09676064Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8Ų